Cas no 1614826-50-4 (N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine)

• Product Name: N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• CAS No: 1614826-50-4
• MF: C₁₇H₁₈N₄
• MW: 278.351623058319
• CID: 4702414
• Update Time: 2025-05-19

N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~-(4-methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• N1-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• STL436246
• N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine

• Inchi： 1S/C17H18N4/c1-13-7-9-14(10-8-13)11-19-21-12-16(20-17(21)18)15-5-3-2-4-6-15/h2-10,12,19H,11H2,1H3,(H2,18,20)
• InChI Key： CBFOGZNSSXSKSW-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC(C2C=CC=CC=2)=C1)NCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 55.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine

N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine: A Comprehensive Overview

The compound N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine (CAS No. 1614826-50-4) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of imidazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of the 4-Methylbenzyl group and the phenyl substituent adds complexity to its structure, making it a valuable compound in various fields such as pharmaceuticals, materials science, and organic synthesis.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. The imidazole ring is known for its ability to form hydrogen bonds and act as a coordinating group, making it an attractive moiety for designing bioactive molecules. The N~1~-(4-Methylbenzyl) group in this compound provides additional functionalization, enhancing its versatility. Researchers have explored the potential of this compound in targeting various biological pathways, including kinase inhibition and anti-inflammatory activities.

The synthesis of N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine involves a multi-step process that typically starts with the preparation of the imidazole core. One common approach is the condensation of 1H-imidazole with appropriate aldehydes or ketones in the presence of ammonia or other nitrogen sources. The introduction of the 4-Methylbenzyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization at both the imidazole ring and the aromatic substituents. For instance, researchers have explored the use of this compound in constructing heterocyclic frameworks for drug delivery systems. The phenyl group can be modified to introduce additional functionalities, such as hydrophilic or hydrophobic moieties, depending on the desired application.

In addition to its role in drug discovery, this compound has shown potential in materials science. The imidazole ring's ability to form coordination bonds makes it an ideal candidate for designing metal-organic frameworks (MOFs) and other porous materials. Recent studies have demonstrated that derivatives of this compound can be used as ligands in MOF synthesis, offering new possibilities for gas storage and catalysis.

The study of N~1~-(4-Methylbenzyl)-4-phenyl-1H-imidazole-1,2-diamine has also contributed to our understanding of imidazole chemistry. Its reactivity patterns and electronic properties provide insights into the design of new synthetic routes and functional materials. For example, researchers have investigated its participation in cycloaddition reactions, which are crucial for constructing complex molecular architectures.

Looking ahead, the future of this compound seems bright as researchers continue to explore its potential in various fields. Its unique structure and versatile functional groups make it a valuable tool in organic synthesis and materials science. As new applications emerge, this compound will undoubtedly play a significant role in advancing scientific research and technological innovation.